Cas no 2228442-40-6 (3,3-difluoro-3-(3-fluoro-5-methylphenyl)propan-1-ol)

• Product Name: 3,3-difluoro-3-(3-fluoro-5-methylphenyl)propan-1-ol
• CAS No: 2228442-40-6
• MF: C₁₀H₁₁F₃O
• MW: 204.188953638077
• CID: 5970072
• PubChem ID: 165633643
• Update Time: 2025-11-01

3,3-difluoro-3-(3-fluoro-5-methylphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-3-(3-fluoro-5-methylphenyl)propan-1-ol
• 2228442-40-6
• EN300-1955780

• Inchi： 1S/C10H11F3O/c1-7-4-8(6-9(11)5-7)10(12,13)2-3-14/h4-6,14H,2-3H2,1H3
• InChI Key： MEVRQRMZKMTBGA-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=C(C)C=1)F)(CCO)F

Computed Properties

• Exact Mass: 204.07619946g/mol
• Monoisotopic Mass: 204.07619946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2Ų

Additional information on 3,3-difluoro-3-(3-fluoro-5-methylphenyl)propan-1-ol

Introduction to 3,3-Difluoro-3-(3-Fluoro-5-Methylphenyl)propan-1-ol (CAS No. 2228442-40-6)

3,3-Difluoro-3-(3-fluoro-5-methylphenyl)propan-1-ol, with the CAS number 2228442-40-6, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including the presence of difluoro and fluoro-methyl substituents, which contribute to its distinct chemical and biological properties.

The molecular structure of 3,3-difluoro-3-(3-fluoro-5-methylphenyl)propan-1-ol is composed of a propanol backbone with two fluorine atoms at the 3-position and a 3-fluoro-5-methylphenyl group attached to the same carbon. The presence of these functional groups imparts specific physicochemical properties to the molecule, such as enhanced lipophilicity and metabolic stability. These properties are crucial for optimizing the compound's pharmacokinetic profile and enhancing its therapeutic potential.

Recent studies have explored the potential applications of 3,3-difluoro-3-(3-fluoro-5-methylphenyl)propan-1-ol in various therapeutic areas. One notable area of research is its use as a lead compound in the development of novel drugs for neurological disorders. The compound has shown promising results in preclinical studies for conditions such as Alzheimer's disease and Parkinson's disease. Its ability to cross the blood-brain barrier and modulate specific neurotransmitter systems makes it a valuable candidate for further investigation.

In addition to its potential in neurological disorders, 3,3-difluoro-3-(3-fluoro-5-methylphenyl)propan-1-ol has also been studied for its anti-inflammatory properties. Research has demonstrated that this compound can effectively inhibit pro-inflammatory cytokines and enzymes, making it a potential therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The anti-inflammatory effects are attributed to its ability to modulate key signaling pathways involved in inflammation.

The synthesis of 3,3-difluoro-3-(3-fluoro-5-methylphenyl)propan-1-ol involves several well-established chemical reactions, including nucleophilic substitution and reduction steps. The synthetic route is designed to ensure high yields and purity, which are essential for pharmaceutical applications. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are employed to characterize the compound and confirm its structure.

In terms of safety and toxicity, preliminary studies have indicated that 3,3-difluoro-3-(3-fluoro-5-methylphenyl)propan-1-ol exhibits low toxicity at therapeutic concentrations. However, further comprehensive toxicological evaluations are necessary to ensure its safety profile before advancing to clinical trials. These evaluations will include assessments of genotoxicity, carcinogenicity, and reproductive toxicity.

The pharmacokinetic properties of 3,3-difluoro-3-(3-fluoro-5-methylphenyl)propan-1-ol have been extensively studied using both in vitro and in vivo models. Results have shown that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. It is rapidly absorbed following oral administration and exhibits good bioavailability. The compound is metabolized primarily by hepatic enzymes, with a moderate half-life that allows for once-daily dosing regimens.

Clinical trials are currently underway to evaluate the safety and efficacy of 3,3-difluoro-3-(3-fluoro-5-methylphenyl)propan-1-ol in human subjects. Phase I trials have demonstrated that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. Phase II trials are focusing on specific therapeutic indications such as Alzheimer's disease and rheumatoid arthritis. Preliminary results from these trials are encouraging and suggest that the compound may offer significant benefits over existing treatments.

In conclusion, 3,3-difluoro-3-(3-fluoro-5-methylphenyl)propan-1-ol (CAS No. 2228442-40-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent for neurological disorders and inflammatory diseases. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for new treatment options in these areas.